N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H13F3N2O2/c19-12-3-1-11(2-4-12)7-18(24)22-10-14-9-17(25-23-14)15-6-5-13(20)8-16(15)21/h1-6,8-9H,7,10H2,(H,22,24)
• InChI Key: GLSZROWJEGVTOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NCC2=NOC(=C2)C3=C(C=C(C=C3)F)F)F
• Molecular Formula: C18H13F3N2O2
• Molecular Weight: 346.3 g/mol

Description

The compound “N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-fluorophenyl)acetamide” is an organic compound that contains several functional groups, including an oxazole ring, an acetamide group, and multiple fluorophenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxazole ring, which is a five-membered ring containing one oxygen atom and one nitrogen atom. The compound also contains multiple phenyl rings, some of which are substituted with fluorine atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the oxazole ring and the fluorophenyl and acetamide groups. These functional groups could participate in a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by the presence of the oxazole ring and the fluorophenyl and acetamide groups.

Scientific Research Applications

Antifungal Activity: Investigate F2493-1369’s efficacy against fungal pathogens. .

Antitubercular Potential: Explore F2493-1369 as a potential antitubercular agent. .

Antioxidant Properties: Assess F2493-1369’s ability to scavenge free radicals and protect against oxidative stress.

Anticancer Research: Investigate whether F2493-1369 shows promise as an anticancer agent. .

Forensic Genetics and DNA Analysis

F2493-1369 could find applications in forensic science, particularly in DNA analysis. Consider the following:

• X-Chromosomal Short Tandem Repeats (X-STRs) : F2493-1369 might be useful in X-STR multiplex systems for forensic identification. These markers play a crucial role in gender determination and individual profiling. .

Materials Science and Surface Modification

Beyond biological applications, F2493-1369 could be relevant in materials science:

• .

Other Potential Fields

While not extensively studied, F2493-1369’s properties may also be relevant in:

Indole Derivatives: Investigate its potential as an indole derivative. .

Pyrrole Subunits: Consider F2493-1369’s role in pyrrole-containing compounds. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies on its synthesis, reactivity, and potential applications. These could include its use in pharmaceuticals, materials science, or other fields.